Cas no 2227896-50-4 ((1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol
• CAS No: 2227896-50-4
• MF: C₇H₁₀BrNOS
• MW: 236.129399776459
• CID: 5849243
• PubChem ID: 96899041
• Update Time: 2023-12-28

(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol
• EN300-1918502
• 2227896-50-4

• Inchi： 1S/C7H10BrNOS/c8-7-3-5(4-11-7)6(10)1-2-9/h3-4,6,10H,1-2,9H2/t6-/m0/s1
• InChI Key： HRGJGRGOKVCTEY-LURJTMIESA-N
• SMILES： BrC1=CC(=CS1)[C@H](CCN)O

Computed Properties

• Exact Mass: 234.96665g/mol
• Monoisotopic Mass: 234.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.5Ų